Cas no 2764733-31-3 (1-(2-Fluoro-5-iodo-3-methylphenyl)ethanol)

• Product Name: 1-(2-Fluoro-5-iodo-3-methylphenyl)ethanol
• CAS No: 2764733-31-3
• MF: C₉H₁₀FIO
• MW: 280.077978610992
• CID: 6795562
• PubChem ID: 164892489
• Update Time: 2024-09-13

1-(2-Fluoro-5-iodo-3-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• MFCD34757886
• 2764733-31-3
• 1-(2-Fluoro-5-iodo-3-methylphenyl)ethanol

• Inchi： 1S/C9H10FIO/c1-5-3-7(11)4-8(6(2)12)9(5)10/h3-4,6,12H,1-2H3
• InChI Key： BCQLLHHRRMBONW-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(=C(C=1)C(C)O)F

Computed Properties

• Exact Mass: 279.97604g/mol
• Monoisotopic Mass: 279.97604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų